Cas no 1808153-79-8 (4-(Aminocarbonyl)amino-D-phenylalanine)

• Product Name: 4-(Aminocarbonyl)amino-D-phenylalanine
• CAS No: 1808153-79-8
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 4777068
• Update Time: 2025-10-29

4-(Aminocarbonyl)amino-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

• KY8U4NUZ7B
• 4-((Aminocarbonyl)amino)-D-phenylalanine
• D-Phenylalanine, 4-((aminocarbonyl)amino)-
• (R)-2-Amino-3-(4-ureidophenyl)propanoic acid
• (2R)-2-amino-3-[4-(carbamoylamino)phenyl]propanoic acid
• 4-(Aminocarbonyl)amino-D-phenylalanine

• Inchi： 1S/C10H13N3O3/c11-8(9(14)15)5-6-1-3-7(4-2-6)13-10(12)16/h1-4,8H,5,11H2,(H,14,15)(H3,12,13,16)/t8-/m1/s1
• InChI Key： ZTAKYRNNPKFXGS-MRVPVSSYSA-N
• SMILES： OC([C@@H](CC1C=CC(=CC=1)NC(N)=O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: -2.5
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(Aminocarbonyl)amino-D-phenylalanine

Introduction to 4-(Aminocarbonyl)amino-D-phenylalanine (CAS No. 1808153-79-8)

4-(Aminocarbonyl)amino-D-phenylalanine, identified by the Chemical Abstracts Service Number (CAS No.) 1808153-79-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the synthesis of advanced biomolecules and therapeutic agents. The presence of both amino and carbonyl functional groups in its molecular structure imparts distinct reactivity, enabling its utility in various synthetic pathways.

The structure of 4-(Aminocarbonyl)amino-D-phenylalanine consists of a D-phenylalanine backbone, which is a derivative of the essential amino acid phenylalanine. The D-enantiomer configuration provides a chiral center, making this compound particularly interesting for applications in stereoselective synthesis. The additional amino and carbonyl groups further enhance its versatility, allowing for modifications that can tailor its biological activity. This compound’s role as a building block in peptide and protein synthesis is well-documented, and its potential applications extend to the development of novel peptidomimetics and enzyme inhibitors.

In recent years, there has been growing interest in the development of D-amino acid derivatives due to their unique biochemical properties. Unlike L-amino acids, which are predominant in biological systems, D-amino acids offer alternative scaffolds for drug design. The research on 4-(Aminocarbonyl)amino-D-phenylalanine has highlighted its potential as a precursor for synthesizing peptidomimetics that mimic the bioactivity of natural peptides while exhibiting improved pharmacokinetic profiles. This has opened up new avenues in the treatment of various diseases, including infections, cancer, and neurodegenerative disorders.

One of the most compelling aspects of 4-(Aminocarbonyl)amino-D-phenylalanine is its role in the development of antibacterial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel therapeutic strategies. Peptidomimetics derived from this compound have shown promise in overcoming resistance mechanisms by targeting bacterial cell wall synthesis or other critical pathways. Studies have demonstrated that modifications to the side chain and backbone of this molecule can enhance its binding affinity to bacterial targets, leading to more effective antimicrobial activity.

The synthesis of 4-(Aminocarbonyl)amino-D-phenylalanine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and enantioselective synthesis, are often employed to achieve the desired enantiomeric purity. The process typically begins with the protection-deprotection strategies to handle the reactive functional groups effectively. Recent advancements in flow chemistry have also enabled more efficient and scalable production methods for this compound.

The pharmaceutical industry has been particularly keen on exploring the potential of 4-(Aminocarbonyl)amino-D-phenylalanine as a key intermediate in drug development. Its structural features make it an excellent candidate for designing molecules with specific biological activities. For instance, researchers have been investigating its use in creating protease inhibitors, which are crucial for treating viral infections and cancer. The ability to fine-tune the properties of peptidomimetics derived from this compound allows for the development of drugs with improved efficacy and reduced side effects.

Another area where 4-(Aminocarbonyl)amino-D-phenylalanine has shown significant promise is in the field of neuroscience research. Peptides play a vital role in neural signaling and communication, making them attractive targets for therapeutic intervention. By leveraging the structural motifs present in this compound, scientists have been able to design molecules that modulate neural pathways involved in conditions such as Alzheimer’s disease and Parkinson’s disease. These peptidomimetics have shown potential in preclinical studies by targeting specific neurotransmitter receptors or enzyme systems.

The chemical properties of 4-(Aminocarbonyl)amino-D-phenylalanine also make it a valuable tool in biochemical research. Its reactivity with various functional groups allows it to be incorporated into complex molecular architectures, facilitating studies on protein-ligand interactions and enzyme mechanisms. Researchers utilize this compound to develop probes that can visualize and track biological processes at the molecular level. Such insights are crucial for understanding disease mechanisms and developing targeted therapies.

In conclusion, 4-(Aminocarbonyl)amino-D-phenylalanine (CAS No. 1808153-79-8) represents a fascinating compound with diverse applications across pharmaceuticals, biotechnology, and biochemical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing advanced biomolecules with therapeutic potential. As research continues to uncover new applications for this compound, its significance in drug development is expected to grow further.